2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(2-methoxy-4-nitrophenyl)acetamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H13N3O7S/c1-26-13-8-10(19(22)23)6-7-12(13)17-15(20)9-18-16(21)11-4-2-3-5-14(11)27(18,24)25/h2-8H,9H2,1H3,(H,17,20)
• InChI Key: ASXWMADQFXKQRM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O
• Molecular Formula: C16H13N3O7S
• Molecular Weight: 391.4 g/mol

Description

2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(2-methoxy-4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C16H13N3O7S and its molecular weight is 391.35. The purity is usually 95%.
BenchChem offers high-quality 2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(2-methoxy-4-nitrophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,1-dioxido-3-oxo-1,2-benzothiazol-2(3H)-yl)-N-(2-methoxy-4-nitrophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant and Anti-inflammatory Applications

• Novel N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and N-(1,3-benzothiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamide derivatives have been synthesized and evaluated for their anti-inflammatory and antioxidant activities. Certain compounds exhibited significant antioxidant activity in assays such as DPPH radical scavenging and erythrocyte hemolytic inhibition, while also demonstrating excellent anti-inflammatory activity (Koppireddi et al., 2013).

Antitumor Activity

• A series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives were synthesized and screened for their potential antitumor activity against various human tumor cell lines. Among these, specific compounds showed considerable anticancer activity, highlighting the significance of benzothiazole derivatives in the development of new antitumor agents (Yurttaş et al., 2015).

Antimicrobial and Anti-MRSA Activities

• Benzimidazole based derivatives, including N-substituted phenyl acetamide benzimidazoles, were synthesized and analyzed for their antibacterial activity against Methicillin Resistant Staphylococcus aureus (MRSA), with some compounds exhibiting potent antibacterial activity, significantly more potent than standard drugs against MRSA (Chaudhari et al., 2020).

Anticonvulsant Evaluation

• The synthesis and evaluation of N-(substituted benzothiazole-2-yl)-2-(2,3-dioxoindolin-1-yl)acetamide and related compounds for anticonvulsant activities revealed significant activity against maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures, suggesting potential for development as anticonvulsant drugs (Nath et al., 2021).